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Compound of Interest

Bis(4-
Compound Name: )
isocyanatocyclohexyl)methane

cat. No.: B1208950

An In-depth Technical Guide to Methylene bis(4-cyclohexylisocyanate) (CAS 5124-30-1)

This guide provides a comprehensive overview of the core properties, safety data, and
handling protocols for Methylene bis(4-cyclohexylisocyanate), CAS number 5124-30-1. It is
intended for researchers, scientists, and professionals in drug development and chemical
manufacturing who require detailed technical information.

Chemical Identification

Methylene bis(4-cyclohexylisocyanate), also known as 4,4'-Methylenebis(cyclohexyl
isocyanate) or hydrogenated MDI (H12MDI), is an aliphatic diisocyanate.[1] It is a clear,
colorless to light-yellow liquid at room temperature.[2][3][4] This compound is primarily used in
the production of urethane products, particularly for applications requiring high stability against
ultraviolet light, such as enamel coatings.[1][5]

Synonyms: Dicyclohexylmethane 4,4'-diisocyanate, DMDI, HMDI, Hydrogenated MDI, Reduced
MDI, Saturated MDI, bis(4-isocyanatocyclohexyl)methane.[2][3][4]

Physicochemical Properties

The physical and chemical properties of Methylene bis(4-cyclohexylisocyanate) are
summarized in the table below. It is soluble in acetone and chloroform, but reacts with water
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and ethanol.[6][7] This reactivity, particularly with water and alcohols, is a critical consideration

for its handling and storage.[6][7][8]

Property Value Source(s)
Molecular Formula C15H22N202 [2]
Molecular Weight 262.35 g/mol [4]
Appearance Clear, colorless to light-yellow CIEI6]

liquid

Melting Point / Freezing Point

< -10°C (14°F)

[2]4]

Boiling Point

168°C @ 1.5 mmHg

[6]

Density / Specific Gravity

1.066 - 1.07 g/mL at 25°C
(77°F)

[2][6]

Vapor Pressure

0.001 mmHg at 25°C (77°F)

[2]4]

Flash Point

>202°C (>395°F)

[2]19]

Refractive Index

n20/D 1.497

[6]

Water Solubility

Reacts with water

[4]119]

Toxicological Data and Health Hazards

Methylene bis(4-cyclohexylisocyanate) is a hazardous substance with significant health risks,

primarily associated with inhalation and skin contact.[5] It is classified as toxic or fatal if inhaled.

[10][11][12][13]

Acute Toxicity:

 Inhalation: Toxic if inhaled, with an Acute Toxicity Estimate (ATE) for LC50 (4h) of 0.5 mg/l.
[10] Inhalation can cause severe irritation of the nose, throat, and lungs, leading to coughing,

shortness of breath, and potentially a life-threatening build-up of fluid in the lungs (pulmonary

edema).[5] Symptoms may be delayed.[14]

o Skin Contact: Causes skin irritation and can lead to burns.[5][10]
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o Eye Contact: Causes serious eye irritation and can result in burns and possible eye damage.
[51[10]

Sensitization:

e Respiratory: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[10]
[11] Once sensitized, even very low future exposures can trigger a severe respiratory
reaction.[5]

o Skin: May cause an allergic skin reaction.[10][11] If an allergy develops, subsequent low-
level exposure can cause itching and a skin rash.[5]

Organ-Specific Effects:
e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[10][11]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: Based on available data, the
classification criteria for carcinogenicity, germ cell mutagenicity, or reproductive toxicity are
not met.[10][11]

Endpoint Value Species Source(s)
LC50 Inhalation (4h) 0.5 mg/L (ATE) - [10]
NOAEL
o 36 mg/m?3 Rat [13]

(teratogenicity)
NOAEL (maternal

. 1 mg/m?3 Rat [13]
toxicity)
NOAEL
(developmental 6 mg/m3 Rat [13]
toxicity)

GHS Classification and Safety Regulations

The substance is regulated under various international and national guidelines. Its GHS
classification underscores its significant hazards.
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e GHS Hazard Statements: H315, H317, H319, H330, H331, H334, H335, H410.[10]

o H315: Causes skin irritation.[10][11]

o H317: May cause an allergic skin reaction.[10][11]

o H319: Causes serious eye irritation.[10][11]

o H330/H331: Fatal/Toxic if inhaled.[10]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[10][11]

o H335: May cause respiratory irritation.[10][11]

o H410: Very toxic to aquatic life with long lasting effects.

The logical relationship between exposure routes and resulting health hazards is visualized
below.
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Figure 1: Exposure routes and corresponding GHS health hazards for CAS 5124-30-1.

Occupational Exposure Limits
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Organization Limit Value Source(s)
0.005 ppm (0.0535
ACGIH TLV-TWA [6]
mg/m3)
0.01 ppm (0.11
NIOSH REL-C ppm (
mg/m3)
0.01 ppm (0.11
OSHA (Vacated) PEL-C [12]

mg/m3)

Experimental Protocols

Detailed experimental protocols for toxicological studies are often proprietary. However, studies

cited adhere to established guidelines, such as OECD Test Guideline 414 for developmental

toxicity.[13] For workplace safety monitoring, standardized analytical methods are available.

Workplace Air Monitoring Protocol

Regulatory bodies like OSHA provide methodologies for determining the concentration of

iIsocyanates in the air. The general workflow involves air sampling, sample derivatization, and

analysis via chromatography.

Methodology:

o Sampling: Air is drawn through a filter (e.g., glass fiber filter) coated with a derivatizing agent,

such as 1-(2-pyridyl)piperazine (1-2PP). The sampler is typically "open-faced" to ensure

efficient collection.[2]

» Derivatization: The isocyanate groups (-NCO) react with the agent on the filter to form a

stable urea derivative. This step is crucial as isocyanates are highly reactive and unstable.

o Sample Preparation: The filter is extracted with a suitable solvent (e.g., acetonitrile) to

dissolve the derivative. The solution may be further diluted or concentrated as needed.

e Analysis: The extract is analyzed using High-Performance Liquid Chromatography (HPLC)

with ultraviolet (UV) or fluorescence detection. The concentration of the derivative is

measured and correlated back to the original airborne isocyanate concentration.
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The workflow for this analytical procedure is illustrated in the diagram below.

On-Site Sampling

Draw air through
coated filter

Isocyanate reacts with
derivatizing agent

|
Transport to Lab
|

|
Laborato@// Analysis

Extract filter with
solvent (e.g., ACN)

i

Analyze extract
via HPLC-UV/Fluorescence

i

Quantify derivative
and calculate concentration

Click to download full resolution via product page

Figure 2: General workflow for monitoring airborne isocyanate concentrations.

Handling, Storage, and First Aid
Safe Handling

¢ Work under a chemical fume hood. Do not breathe vapors or aerosols.[14]
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with a face shield, and respiratory protection (e.g., ABEK filter respirator).[12]

o Ensure adequate ventilation.[11] Eyewash stations and safety showers should be readily
accessible.[15]

e Avoid contact with skin and eyes.[5]

e Wash hands thoroughly after handling.[11] Contaminated work clothing should not be
allowed out of the workplace.

Storage

» Store in tightly closed containers in a cool, dry, and well-ventilated area.[6][12]
o Store locked up or in an area accessible only to authorized personnel.[12]
e The substance is moisture-sensitive; store under an inert atmosphere.[12][15]

o Keep away from incompatible materials, including water, alcohols, amines, strong bases,
acids, and organotin catalysts.[3][6] The material may slowly polymerize if heated above
50°C (122°F).[3][6]

First Aid Measures

 Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[6][12][15]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[6][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give large quantities of water.
Seek immediate medical attention.[6][15]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44087&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/5124-30-1-A0004556-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC431790010&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1251.pdf
https://www.chemos.de/import/data/msds/GB_en/5124-30-1-A0004556-GB-en.pdf
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44087&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44087&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44087&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC431790010&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/npgd0412.html
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://www.cdc.gov/niosh/npg/npgd0412.html
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44087&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC431790010&countryCode=US&language=en
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://cameochemicals.noaa.gov/report?key=CH18125
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://cameochemicals.noaa.gov/report?key=CH18125
https://m.chemicalbook.com/CASEN_5124-30-1.htm
https://www.fishersci.com/store/msds?partNumber=AC431790010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Note: Medical observation is recommended for 24 to 48 hours after overexposure via
inhalation, as pulmonary edema may be delayed.[6]

Stability and Reactivity

This compound is incompatible with many substances. Reactions with amines, alcohols, acids,
bases, and strong oxidizing agents can be vigorous and exothermic, releasing toxic gases.[7]
[8][9] It reacts with water to form amines and carbon dioxide.[7][8] Acids and bases can initiate
hazardous polymerization reactions.[7][8] Hazardous decomposition products upon combustion
include carbon oxides and nitrogen oxides (NOx).[11]

Environmental Effects

Methylene bis(4-cyclohexylisocyanate) is considered very toxic to aquatic life, with long-lasting
effects. Releases to the environment should be avoided. The substance hydrolyzes rapidly in
water (half-life of ~2 hours) and is not readily biodegradable.[13][16] Due to its low expected
adsorption to soil and rapid hydrolysis, its mobility and persistence in the environment are
complex.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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